Pinocembrin chalcone

Description

Pinocembrin chalcone (2',4',6'-Trihydroxychalcone) is an antibacterial compound derived from Helichrysum Trilineatum . Research suggests that pinocembrin chalcone may have structural and inhibitory effects . Furthermore, studies indicate that pinocembrin, a related compound rapidly converted from pinocembrin chalcone, possesses antioxidative, anti-inflammatory, antitumor, and antimicrobial properties, suggesting pinocembrin chalcone could have similar pharmacological applications .

Pinocembrin chalcone can be produced in Escherichia coli through metabolic engineering . Specifically, a mutant of chalcone synthase (S165M) can improve pinocembrin production . Optimizing cinnamic acid consumption via site-directed mutagenesis of chalcone synthase and cofactor engineering can further enhance the production of pinocembrin . For instance, a two-phase pH fermentation strategy with an optimized strain resulted in a final pinocembrin titer of 67.81 mg/L .

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• CAS No.: 4197-97-1
• Product Name: Pinocembrin chalcone
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C15H12O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-9,16,18-19H/b7-6+
• Standard InChIKey: LOYXTWZXLWHMBX-VOTSOKGWSA-N
• SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2O)O)O
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2O)O)O
• Appearance: Yellow powder
• Synonyms: 2',4',6'-trihydroxychalcone; pinocembrin chalcone
• PubChem Compound: 6474295
• Last Modified: Sep 14 2023